10.1039/C1JM14549E | Swapping field-effect transistor characteristics in polymeric diketopyrrolopyrrole semiconductors: debut of an electron dominant transporting polymer†

Swapping field-effect transistor characteristics in polymeric diketopyrrolopyrrole semiconductors: debut of an electron dominant transporting polymer†

Journal of Materials Chemistry Pub Date: 2011-11-24 DOI: 10.1039/C1JM14549E

Abstract

A fact-finding study on thiophenyl diketopyrrolopyrrole (TDPP)-containing polymers for electronically convertible transport characteristics in organic field effect transistors (OFETs) is presented. In the subject of this consideration, a TDPP-based polymer with bis-benzothiadiazole (BisBT) units that serve as powerful electron-deficient building blocks, namely PDTDPP–BisBT, is prepared in order to achieve an n-channel transistor. The resulting polymer shows n-channel dominant ambipolar OFET characteristics and its electron mobility (1.3 × 10⁻³ cm² V⁻¹ s⁻¹) is found to be one order of magnitude higher than the hole mobility. Besides, the PDTDPP–BisBTOFET performance is independent of film-deposition conditions due to its completely amorphous microstructure, supported by the atomic force microscopy (AFM) and X-ray diffraction (XRD) analyses. Herein, we report an intriguing discovery in sync with our previous studies that TDPP-based polymers can function as a p-type, n-type, or ambipolar organic semiconductor in accordance with the degree of electron affinity of the comonomers.

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Journal Name：Journal of Materials Chemistry

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